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Compound of Interest

Compound Name: Delavinone

Cat. No.: B15587089 Get Quote

For Immediate Reference: Essential Safety and Disposal Information for Delavirdine Mesylate

This document provides detailed procedural guidance for the safe handling and disposal of

Delavirdine Mesylate, a non-nucleoside reverse transcriptase inhibitor. Adherence to these

protocols is critical to ensure personnel safety and environmental protection. Researchers,

scientists, and drug development professionals should treat Delavirdine as a hazardous

substance.

Immediate Safety and Handling Precautions
Delavirdine Mesylate is classified as hazardous. It is harmful if swallowed, comes into contact

with skin, or is inhaled.[1] It is also known to cause skin and eye irritation and may lead to

respiratory irritation.[1]

Personal Protective Equipment (PPE) is mandatory when handling Delavirdine:

Gloves: Chemical-resistant gloves are required.

Eye Protection: Safety glasses or goggles must be worn.

Respiratory Protection: Use a NIOSH-approved respirator if there is a risk of inhalation.

Lab Coat: A lab coat or other protective clothing is necessary to prevent skin contact.

In case of exposure, follow these first-aid measures immediately:

After Inhalation: Move the individual to fresh air.
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After Skin Contact: Wash the affected area thoroughly with soap and water.

After Eye Contact: Rinse cautiously with water for several minutes.

After Swallowing: Rinse mouth and seek immediate medical attention.

Step-by-Step Disposal Procedures
The manufacturing and distribution of Delavirdine have been discontinued in the United States

and Canada.[2] Therefore, specific disposal instructions from the manufacturer are not readily

available. The following procedures are based on general best practices for the disposal of

hazardous pharmaceutical waste and information from the Safety Data Sheet (SDS).

1. Environmental Protection:

Crucial: Do not allow Delavirdine to enter sewers or any surface or ground water.[1]

2. Preferred Disposal Method: Authorized Waste Collection

The most responsible method for disposing of Delavirdine is through a licensed professional

waste disposal service or a registered drug take-back program.[3][4] These services are

equipped to handle and incinerate hazardous chemical waste in accordance with

environmental regulations.[3]

Contact your institution's Environmental Health and Safety (EHS) department to determine

the appropriate procedures for hazardous waste pickup.[3]

3. Alternative Disposal Method (If Authorized Collection is Not Available):

If a take-back program or professional disposal service is not accessible, follow these steps for

disposal in household trash, as recommended by the DEA for unused medicines[5]:

Step 1: Deactivation. Remove the Delavirdine from its original container.

Step 2: Mix with Undesirable Substance. Mix the powder with an unpalatable substance

such as used coffee grounds, dirt, or cat litter. This makes the drug less appealing to children

and pets and unrecognizable to anyone who might go through the trash.
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Step 3: Containment. Place the mixture in a sealed container, such as a sealable plastic bag

or an empty container with a lid, to prevent the drug from leaking or spilling.

Step 4: Discard. Place the sealed container in your household trash.

Step 5: De-identification. Scratch out or remove all personal information from the original

prescription bottle to protect your privacy.

Important Note: Flushing Delavirdine down the toilet or drain is not recommended unless

specifically instructed to do so by official guidelines, as it can contaminate water supplies.[5]

Quantitative Data Summary
Hazard Classification Details Source

Acute Toxicity (Oral) Harmful if swallowed. [1]

Acute Toxicity (Dermal) Harmful in contact with skin. [1]

Acute Toxicity (Inhalation) Harmful if inhaled. [1]

Skin Irritation Causes skin irritation. [1]

Eye Irritation Causes serious eye irritation. [1]

Specific Target Organ Toxicity
May cause respiratory

irritation.
[1]
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Caption: Logical workflow for the safe disposal of Delavirdine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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